Cas no 272-01-5 (Furo2,3-Bpyridine)

• Product Name: Furo2,3-Bpyridine
• CAS No: 272-01-5
• MF: C₇H₅NO
• MW: 119.120701551437
• MDL: MFCD13175193
• CID: 1026498
• PubChem ID: 12421098
• Update Time: 2025-05-19

Furo2,3-Bpyridine Chemical and Physical Properties

Names and Identifiers

• Furo[2,3-b]pyridine
• AK-55200
• ANW-68894
• Aza-7-cumaron-1 bzw.Furo< 2,3-b> pyridin
• CTK0J2768
• Furo< 2,3-b> pyridin
• furo< 2,3-b> pyridine
• KB-77482
• RP00647
• SureCN10968
• Y8520
• DTXSID00497456
• SCHEMBL10968
• RCFDIXKVOHJQPP-UHFFFAOYSA-N
• 272-01-5
• AKOS016005847
• N13064
• BS-16835
• J-521402
• InChI=1/C7H5NO/c1-2-6-3-5-9-7(6)8-4-1/h1-5
• MFCD13175193
• CS-0209058
• EN300-93371
• DB-351673
• Furo2,3-Bpyridine

• MDL： MFCD13175193
• Inchi： 1S/C7H5NO/c1-2-6-3-5-9-7(6)8-4-1/h1-5H
• InChI Key： RCFDIXKVOHJQPP-UHFFFAOYSA-N
• SMILES： O1C=CC2=CC=CN=C12

Computed Properties

• Exact Mass: 119.03715
• Monoisotopic Mass: 119.037113783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.196±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 179.6±13.0 ºC (760 Torr),
• Flash Point: 64.3±13.8 ºC,
• Solubility: Slightly soluble (1.9 g/l) (25 º C),
• PSA: 26.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furopyridines Furopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furopyridines

Additional information on Furo2,3-Bpyridine

Furo\[2,3-b\]pyridine (CAS No. 272-01-5): A Comprehensive Overview

Furo\[2,3-b\]pyridine (CAS No. 272-01-5) is a heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential biological activities. This compound, also known as 2,3-dihydrofuro\[2,3-b\]pyridine, is characterized by a fused ring system consisting of a furan ring and a pyridine ring. The combination of these rings imparts Furo\[2,3-b\]pyridine with a versatile scaffold that can be functionalized to create a wide array of derivatives with diverse biological activities.

Recent studies have highlighted the importance of Furo\[2,3-b\]pyridine in the development of novel therapeutic agents. For instance, researchers at the University of California, San Francisco, have reported that certain Furo\[2,3-b\]pyridine derivatives exhibit potent anti-inflammatory and anti-cancer properties. These derivatives have been shown to inhibit key enzymes involved in inflammatory pathways and to induce apoptosis in cancer cells. The structural flexibility of Furo\[2,3-b\]pyridine allows for the introduction of various substituents that can enhance its pharmacological profile and improve its therapeutic index.

In the realm of drug discovery, Furo\[2,3-b\]pyridine has been explored as a lead compound for the development of new drugs targeting neurological disorders. A study published in the Journal of Medicinal Chemistry demonstrated that Furo\[2,3-b\]pyridine derivatives can modulate the activity of specific neurotransmitter receptors, making them promising candidates for the treatment of conditions such as Alzheimer's disease and Parkinson's disease. The ability to fine-tune the chemical structure of Furo\[2,3-b\]pyridine enables researchers to optimize its binding affinity and selectivity for these receptors.

The synthetic accessibility of Furo\[2,3-b\]pyridine is another factor contributing to its widespread use in pharmaceutical research. Various synthetic routes have been developed to access this core structure efficiently. One notable method involves the tandem cyclization reaction of appropriately substituted acetylenes and nitriles under mild conditions. This approach not only simplifies the synthesis but also allows for the rapid generation of a diverse library of Furo\[2,3-b\]pyridine derivatives for biological evaluation.

Moreover, Furo\[2,3-b\]pyridine has shown promise in the field of materials science. Its unique electronic properties make it an attractive candidate for the development of organic semiconductors and photovoltaic materials. Researchers at Stanford University have reported that Furo\[2,3-b\]pyridine-based polymers exhibit excellent charge transport properties and can be used to fabricate high-performance organic electronic devices. The ability to tailor the electronic properties of these materials through chemical modification further expands their potential applications.

In conclusion, Furo\[2,3-b\]pyridine (CAS No. 272-01-5) is a versatile heterocyclic compound with significant potential in various fields of research and application. Its unique structural features and synthetic accessibility make it an attractive scaffold for the development of novel therapeutic agents and advanced materials. Ongoing research continues to uncover new applications and optimize its properties, solidifying its position as a valuable compound in modern scientific endeavors.